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Compound of Interest

Compound Name: 2,2-Diphenyilglycine

Cat. No.: B147090

For researchers and professionals in drug development, adherence to strict safety and disposal
protocols is paramount. This guide provides essential, step-by-step procedures for the proper
disposal of 2,2-Diphenylglycine, ensuring the safety of laboratory personnel and
environmental compliance. While 2,2-Diphenylglycine is not classified as a hazardous
substance, responsible handling and disposal are crucial for maintaining a safe research
environment.[1]

Safety and Handling Profile

The following table summarizes the key safety information for 2,2-Diphenylglycine.
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Parameter

Information

Source

Physical State

Powder Solid

[1]2]

Appearance

White, Odorless

[1](2]

Health Hazards

Not classified as hazardous to

health at given concentrations.

[1]

Environmental Hazards

Contains no substances
known to be hazardous to the

environment or not degradable

in wastewater treatment plants.

[1]

Incompatible Materials

Strong oxidizing agents.

[2]

Personal Protective Equipment
(PPE)

Safety glasses with side
shields (or goggles), protective
gloves, and appropriate
clothing to prevent skin

exposure.

[2]

First Aid: Eye Contact

Rinse immediately with plenty

of water for at least 15

minutes. Get medical attention.

[1]

First Aid: Skin Contact

Wash off immediately with
soap and plenty of water. Get

medical attention.

[1]

First Aid: Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. Get medical

attention.

[1]

First Aid: Ingestion

Clean mouth with water. Get

medical attention.

[1]

Step-by-Step Disposal Protocol

Follow this detailed methodology for the safe disposal of 2,2-Diphenylglycine.
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. Personal Protective Equipment (PPE) and Preparation:

Before handling the chemical, ensure you are wearing the appropriate PPE, including safety
glasses with side shields, chemical-resistant gloves, and a lab coat.

Work in a well-ventilated area to avoid inhalation of dust particles.[1]

. Containment of Spills:

In case of a spill, avoid generating dust.
Carefully sweep up the solid material.[1]

Use a shovel or other appropriate tool to collect the swept-up powder.[1]

. Packaging for Disposal:

Place the collected 2,2-Diphenylglycine waste into a suitable, clearly labeled container for
disposal.[1]

Ensure the container is tightly sealed to prevent any leakage or spillage.

. Disposal Route:

The primary recommendation for disposal is to adhere to local, state, and federal regulations
for non-hazardous chemical waste.[1]

Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance on approved disposal methods.

. Decontamination:
Thoroughly clean the area of the spill and any equipment used in the cleanup process.

Wash hands thoroughly with soap and water after handling the chemical and before leaving
the laboratory.[2]

. Empty Container Disposal:
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» Do not reuse empty containers that have held 2,2-Diphenylglycine.[1]

» Dispose of empty containers in accordance with your institution's guidelines for chemical
container disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2,2-
Diphenylglycine.
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Caption: Workflow for the proper disposal of 2,2-Diphenylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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